Cas no 931396-15-5 ((1R,3s,5S)-tert-Butyl 3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: (1R,3s,5S)-tert-Butyl 3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 931396-15-5
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• CID: 6782624
• PubChem ID: 59712889
• Update Time: 2025-10-24

(1R,3s,5S)-tert-Butyl 3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1088267
• SCHEMBL1088268
• 1,1-Dimethylethyl (1I+/-,3I+/-,5I+/-)-3-[[(1,1-dimethylethoxy)carbonyl]amino]-6-oxabicyclo[3.1.0]hexane-3-carboxylate
• starbld0021538
• DTXSID301109464
• SCHEMBL1088079
• (1R,3s,5S)-tert-Butyl 3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate
• A868115
• 635318-02-4
• tert-butyl (1R,5S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-6-oxabicyclo[3.1.0]hexane-3-carboxylate
• 931396-15-5
• Rel-tert-butyl (1R,3s,5S)-3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate

• MDL： MFCD20264845
• Inchi： 1S/C15H25NO5/c1-13(2,3)20-11(17)15(7-9-10(8-15)19-9)16-12(18)21-14(4,5)6/h9-10H,7-8H2,1-6H3,(H,16,18)/t9-,10+,15?
• InChI Key： FXLLOCIDYKXLSL-WYPFBEBGSA-N
• SMILES： O1[C@H]2CC(C(=O)OC(C)(C)C)(C[C@@H]12)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.17327290g/mol
• Monoisotopic Mass: 299.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.2Ų

Additional information on (1R,3s,5S)-tert-Butyl 3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate

Comprehensive Analysis of (1R,3s,5S)-tert-Butyl 3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 931396-15-5)

The compound (1R,3s,5S)-tert-Butyl 3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 931396-15-5) is a highly specialized bicyclic derivative with significant applications in pharmaceutical and organic synthesis. Its unique 6-oxabicyclo[3.1.0]hexane scaffold, combined with tert-butoxycarbonyl (Boc) and tert-butyl ester protecting groups, makes it a valuable intermediate for drug discovery and peptide chemistry. Researchers and industry professionals frequently search for this compound due to its role in stereoselective synthesis and chiral building blocks, aligning with the growing demand for enantiomerically pure pharmaceuticals.

In recent years, the interest in Boc-protected compounds like (1R,3s,5S)-tert-Butyl 3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate has surged, driven by advancements in proteolysis-targeting chimeras (PROTACs) and small-molecule therapeutics. The compound’s rigid bicyclic structure offers conformational constraints, which are critical for designing bioactive molecules with enhanced target specificity. This aligns with trending topics such as AI-driven drug design and fragment-based drug discovery (FBDD), where precise molecular frameworks are essential.

The synthesis of 931396-15-5 involves multi-step organic transformations, often leveraging asymmetric catalysis to achieve the desired (1R,3s,5S) stereochemistry. Its tert-butyl ester moiety provides stability under acidic conditions, while the Boc group facilitates selective deprotection, making it a versatile tool for peptide coupling and solid-phase synthesis. These features address common search queries like "Boc-protected amino acid derivatives" and "chiral bicyclic intermediates," reflecting its relevance in modern synthetic chemistry.

From an industrial perspective, CAS No. 931396-15-5 is often procured by contract research organizations (CROs) and pharmaceutical manufacturers for high-throughput screening (HTS) and lead optimization. Its compatibility with green chemistry principles, such as minimizing solvent waste, further enhances its appeal. Discussions around sustainable synthesis and catalytic efficiency frequently highlight such compounds, as they bridge the gap between academic research and scalable production.

In summary, (1R,3s,5S)-tert-Butyl 3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate represents a critical asset in medicinal chemistry and organic synthesis. Its structural complexity and functional group diversity cater to evolving trends like precision medicine and covalent inhibitor design, ensuring its continued prominence in scientific literature and industrial applications.